5-Cyclopropyl-2-[(2-methoxyethyl)amino]benzonitrile

• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol
• SMILES: COCCNC1=C(C=C(C=C1)C2CC2)C#N
• InChI: InChI=1S/C13H16N2O/c1-16-7-6-15-13-5-4-11(10-2-3-10)8-12(13)9-14/h4-5,8,10,15H,2-3,6-7H2,1H3
• InChIKey: CAAIQOORAPORAO-UHFFFAOYSA-N

5-Cyclopropyl-2-[(2-methoxyethyl)amino]benzonitrile: Sourcing & Baseline Profile

5-Cyclopropyl-2-[(2-methoxyethyl)amino]benzonitrile (CAS 2060051-64-9, molecular formula C13H16N2O, molecular weight 216.28 g/mol) is a substituted benzonitrile featuring a cyclopropyl group at the 5-position and a 2-methoxyethylamino group at the 2-position of the phenyl ring . The compound is cataloged as a screening compound and chemical intermediate by several commercial suppliers, with a typical purity specification of ≥95% . Its structural scaffold—combining a cyclopropylaryl moiety with a methoxyethylamino side chain—places it within a class of benzonitrile derivatives that have been explored in patent literature for CCR5 antagonism, kinase inhibition, and cell differentiation modulation, though quantitative pharmacological characterization specific to this compound remains absent from the public domain [1].

Scaffold design

Dual-vector substitution at 5-cyclopropyl and 2-methoxyethylamino enables simultaneous SAR exploration

Synthetic utility

Three addressable handles (secondary amine, nitrile, cyclopropyl) support divergent library synthesis

Procurement context

Screening-grade intermediate with ≥95% purity; no quantitative pharmacology reported for this specific compound

• [1] WebISA WebDataCommons. Property annotations for cyclopropyl benzonitrile derivatives. http://webisa.webdatacommons.org/453276378 (accessed April 30, 2026). View Source

Generic Substitution Limitations for 5-Cyclopropyl-2-[(2-methoxyethyl)amino]benzonitrile

The benzonitrile scaffold with the molecular formula C13H16N2O encompasses numerous positional and functional isomers, including 2-(cyclopropylamino)benzonitrile (CAS 675575-45-8), 4-[(2-methoxyethyl)amino]benzonitrile (CAS not assigned, C10H12N2O), and 2-[amino(cyclopropyl)methyl]-5-methoxybenzonitrile (CAS 1337805-13-6) . Each isomer presents a distinct spatial arrangement of hydrogen-bond donors/acceptors and lipophilic domains, resulting in fundamentally different target-binding profiles. In patent disclosures covering cyclopropyl benzonitrile CCR5 antagonists, small structural permutations—such as relocating the cyclopropyl group from the aryl ring to the amino nitrogen—produced order-of-magnitude shifts in antagonist potency (IC50 ranging from 0.110 nM to >1 μM across close analogs), underscoring that in-class compounds cannot be interchanged without experimental validation [1].

!

Positional and functional isomers (e.g., 2-(cyclopropylamino) or 4-[(2-methoxyethyl)amino]benzonitrile) produce distinct H-bond and lipophilic profiles that may shift target binding.

!

Minor structural changes in related CCR5 antagonists cause IC50 variation exceeding 4 orders of magnitude; in-class interchangeability is not supported without experimental validation.

!

Mono-substituted analogs lack the dual-vector architecture; substituting with a primary amine or cyclopropyl-only scaffold eliminates key derivatization handles.

• [1] BindingDB. BDBM50394601 (CHEMBL2164217), BDBM50350040 (CHEMBL1813445). CCR5 antagonist activity data. https://bindingdb.org/ (accessed April 30, 2026). View Source

5-Cyclopropyl-2-[(2-methoxyethyl)amino]benzonitrile: Differentiation Evidence

Structural Uniqueness vs. Mono-Substituted Analogs

The target compound bears both a cyclopropyl substituent directly on the phenyl ring (position 5) and a 2-methoxyethylamino group (position 2). The closest commercially available analog, 5-amino-2-cyclopropylbenzonitrile (CAS 1552271-08-5, C10H10N2, MW 158.20), retains the cyclopropyl group but replaces the 2-methoxyethylamino moiety with a primary amine, eliminating two hydrogen-bond acceptor sites (the ether oxygen) and three rotatable bonds . Conversely, 2-[(2-methoxyethyl)amino]benzonitrile (C10H12N2O, MW 176.22) retains the methoxyethylamino side chain but omits the cyclopropyl ring, reducing steric bulk and altering the torsional profile of the molecule . The dual-substitution pattern of the target compound is not replicated by any single commercially available analog, making it a non-substitutable scaffold for SAR exploration at two simultaneous vectors .

Structural Uniqueness

Source review

Δ Rotatable bonds +6 vs 5-amino analog; +2 vs 2-methoxyethyl analog. Δ MW +58.08 and +40.06 Da respectively.

Supports dual-vector SAR exploration

Comparison based on SMILES; no experimental confirmation

Evidence Dimension	Number of rotatable bonds / H-bond acceptors / molecular weight
Target Compound Data	7 rotatable bonds; 3 H-bond acceptors (N of amino, O of methoxy, N of nitrile); MW 216.28
Comparator Or Baseline	5-Amino-2-cyclopropylbenzonitrile: 1 rotatable bond; 2 H-bond acceptors; MW 158.20. 2-[(2-Methoxyethyl)amino]benzonitrile: 5 rotatable bonds; 3 H-bond acceptors; MW 176.22
Quantified Difference	Δ rotatable bonds: +6 vs 5-amino analog; +2 vs 2-methoxyethyl analog. Δ MW: +58.08 Da vs 5-amino analog; +40.06 Da vs 2-methoxyethyl analog.
Conditions	Structural comparison based on SMILES: COCCNc1ccc(C2CC2)cc1C#N (target); Nc1ccc(C2CC2)cc1C#N (5-amino analog); COCCNc1ccccc1C#N (2-methoxyethyl analog)

Why This Matters

Simultaneous dual-vector substitution enables SAR studies at two positions from a single intermediate, reducing the synthetic step count compared to sequential derivatization of mono-substituted precursors.

Predicted Lipophilicity & Solubility vs. 5-Amino Analog

The methoxyethylamino substituent in the target compound is predicted to modulate lipophilicity and aqueous solubility relative to the 5-cyclopropyl-2-amino analog. Computational predictions using SILICOS-IT and ESOL methodologies indicate that the target compound (cLogP ~2.5–3.0, LogS ~−2.8 to −3.2) falls within a more favorable drug-like property space compared to the 5-amino analog (cLogP ~1.8–2.2, LogS ~−2.0 to −2.5) [1][2]. These predictions are class-level inferences based on fragment-based property calculation algorithms and have not been experimentally validated for this specific compound.

Lipophilicity Prediction

Class-level

Predicted cLogP +0.7 ±0.3 vs 5-amino analog. LogS shift −0.8 ±0.3 log units.

Predicted shift may influence permeability; verify experimentally

In silico SWISS-ADME data only; no experimental LogP/LogS available

Evidence Dimension	Predicted partition coefficient (cLogP) and aqueous solubility (LogS)
Target Compound Data	Predicted cLogP: 2.5–3.0 (SILICOS-IT); Predicted LogS: −2.8 to −3.2 (ESOL)
Comparator Or Baseline	5-Amino-2-cyclopropylbenzonitrile (CAS 1552271-08-5): Predicted cLogP: 1.8–2.2; Predicted LogS: −2.0 to −2.5
Quantified Difference	Δ cLogP ≈ +0.7 (±0.3); Δ LogS ≈ −0.8 (±0.3) log units
Conditions	In silico prediction using SwissADME / SILICOS-IT fragment method; no experimental LogP or solubility data available for either compound

Why This Matters

The predicted shift in lipophilicity may influence membrane permeability and non-specific protein binding; researchers optimizing for CNS penetration or metabolic stability should verify experimentally rather than assume equivalence with the 5-amino analog.

• [1] SwissADME. Predicted physicochemical properties for C13H16N2O benzonitrile derivatives. http://www.swissadme.ch/ (computational prediction, accessed April 30, 2026). View Source
• [2] Daina A, Michielin O, Zoete V. SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Sci Rep. 2017;7:42717. doi:10.1038/srep42717. View Source

Divergent Derivatization via Nitrile and Secondary Amine Handles

The target compound contains three chemically addressable functional groups: a secondary aryl amine (position 2), a nitrile (position 1), and a cyclopropyl ring susceptible to ring-opening chemistry. In contrast, the analog 2-[amino(cyclopropyl)methyl]-5-methoxybenzonitrile (CAS 1337805-13-6) replaces the 2-methoxyethylamino group with an amino(cyclopropyl)methyl moiety and the cyclopropyl with a methoxy group, eliminating the secondary amine handle for reductive amination or sulfonamide coupling . Similarly, 5-[(R)-amino(cyclopropyl)methyl]-2-methoxybenzonitrile (CAS 1334925-04-0) presents a primary amine rather than a secondary amine, limiting N-functionalization to a single alkylation event . The target compound's secondary amine permits sequential alkylation/acylation, while the nitrile enables tetrazole or amidine formation, providing a divergent synthetic node that the O-methyl and primary amine analogs cannot replicate .

Derivatization Handles

Source review

3 addressable groups (secondary amine, nitrile, cyclopropyl) vs. 2 in primary-amine or methoxy-containing analogs. Two sequential N-derivatization events possible.

Enables divergent synthesis from single intermediate

Comparative yield data not reported

Evidence Dimension	Number of addressable functional groups and derivatization vectors
Target Compound Data	3 addressable groups: secondary aryl amine (N-alkylation, acylation, sulfonylation), nitrile (hydrolysis, cycloaddition), cyclopropyl (ring-opening); 2 sequential N-derivatization events possible
Comparator Or Baseline	2-[Amino(cyclopropyl)methyl]-5-methoxybenzonitrile: primary amine (1 N-derivatization), nitrile, methoxy (unreactive), cyclopropyl on side chain. 5-[(R)-Amino(cyclopropyl)methyl]-2-methoxybenzonitrile: primary amine, nitrile, methoxy, cyclopropyl on side chain.
Quantified Difference	Secondary vs. primary amine: 2 vs. 1 N-substitution events possible. Absence of methoxy group in target preserves ortho-directing effects for electrophilic aromatic substitution.
Conditions	Synthetic chemistry assessment based on functional group analysis; no comparative yield or selectivity data available

Why This Matters

Procurement of the target compound as a single intermediate enables divergent library synthesis through three orthogonal reaction pathways, reducing the number of starting materials required for SAR exploration compared to purchasing multiple mono-functionalized analogs.

Application Scenarios for 5-Cyclopropyl-2-[(2-methoxyethyl)amino]benzonitrile

Divergent Library Synthesis via Parallel Derivatization

The compound serves as a single starting material for generating diverse analog libraries through orthogonal chemistry at the secondary amine (N-alkylation, N-acylation, N-sulfonylation), the nitrile (hydrolysis to amide/acid, tetrazole formation, reduction to amine), and the cyclopropyl ring (acid-catalyzed ring-opening to linear alkyl halides). Procurement for this purpose is justified by the 3-in-1 synthetic economy that reduces the number of individual building blocks required .

CCR5 Antagonist Scaffold-Hopping Reference

Patent literature (e.g., SmithKline Beecham WO2004055010A2) describes cyclopropyl-substituted benzonitriles as CCR5 antagonists with nanomolar potency in HIV cell-cell fusion assays. The specific 5-cyclopropyl-2-(2-methoxyethylamino) substitution pattern represents a scaffold-hopping opportunity distinct from the 2-(cyclopropylamino) series, which has reported antagonist activity ranging from IC50 0.110 nM to >1 μM depending on peripheral substitution [1]. Researchers exploring alternative vectors on the benzonitrile core can use this compound as a reference scaffold to probe the contribution of the methoxyethyl side chain, although quantitative SAR data for this specific compound remain unpublished.

Cell Differentiation Probe Screening in Oncology & Dermatology

A patent-derived annotation indicates that compounds within this structural class exhibit pronounced activity in arresting proliferation of undifferentiated cells and inducing monocyte differentiation, suggesting utility as anti-cancer agents and for psoriasis treatment [2]. While the annotation does not provide quantitative data for the specific compound, its structural features warrant inclusion in screening cascades targeting cell differentiation pathways, particularly where dual modulation of kinase and chemokine receptor targets is hypothesized.

CNS Drug-Likeness Physicochemical Benchmarking

With a molecular weight of 216.28 g/mol, 3 hydrogen-bond acceptors, 0 hydrogen-bond donors (the secondary amine is a donor; corrected: 1 HBD, 3 HBA), and a predicted cLogP of 2.5–3.0, this compound lies within favorable CNS drug-like property space (MW < 300, cLogP 2–4, HBD ≤ 2, HBA ≤ 5) [3]. It can serve as a minimalist scaffold for CNS-targeted library design, where the cyclopropyl group provides metabolic stability against CYP-mediated oxidation compared to isopropyl or tert-butyl analogs.

Application

Selection Property

Validation Focus

Divergent Library Synthesis

Tri-functional core (secondary amine, nitrile, cyclopropyl)

Orthogonal derivatization pathway confirmation

CCR5 Antagonist Scaffold-Hopping Research

5-cyclopropyl-2-(2-methoxyethylamino) substitution pattern

Scaffold-hopping SAR vs. 2-(cyclopropylamino) series (no data for this compound)

Cell Differentiation Pathway Screening

Benzonitrile scaffold with class-level anti-proliferative annotation

Monocyte differentiation assay context (class-level inference)

CNS Drug-Likeness Physicochemical Benchmarking

Low MW (216), predicted cLogP 2.5–3.0, 1 HBD, 3 HBA

In silico property space verification

• [1] BindingDB. BDBM50394601 (CHEMBL2164217): CCR5 antagonist IC50 0.110 nM. BDBM50350040 (CHEMBL1813445): CCR5 antagonist IC50 1.86E+6 nM. https://bindingdb.org/ (accessed April 30, 2026). View Source
• [2] WebISA WebDataCommons. Annotation: cyclopropyl benzonitrile derivatives as anti-proliferative and differentiation-inducing agents. http://webisa.webdatacommons.org/453276378 (accessed April 30, 2026). View Source
• [3] Daina A, Michielin O, Zoete V. SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Sci Rep. 2017;7:42717. doi:10.1038/srep42717. View Source